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Compound of Interest

Compound Name: Glycerol-13C2

Cat. No.: B013024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Glycerol-13C2, a stable isotope-labeled compound crucial for metabolic

research. This document details its applications in studying key metabolic pathways, offers in-

depth experimental protocols for its use, and presents visual representations of relevant

biological processes and workflows.

Core Physical and Chemical Properties
Glycerol-13C2, with the chemical formula C¹³C₂H₈O₃, is a form of glycerol where two of the

three carbon atoms are the heavy isotope ¹³C. This isotopic labeling makes it an invaluable

tracer for metabolic studies, allowing researchers to follow the fate of glycerol through various

biochemical pathways without the use of radioactive materials. Its physical and chemical

properties are largely similar to unlabeled glycerol, with minor differences due to the increased

mass of the ¹³C isotopes.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Glycerol-13C2, compiled

from various scientific suppliers and databases.
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Property Value References

Molecular Weight 94.08 g/mol [1][2][3]

Chemical Formula (HO¹³CH₂)₂CHOH [1][2]

CAS Number 102088-01-7 [1][2]

Isotopic Purity ≥99 atom % ¹³C [1][4]

Chemical Purity ≥98% [2]

Appearance Colorless to light yellow liquid [5]

Density 1.288 g/mL at 25°C [1][4][6]

Melting Point 20°C (lit.) [1][4][6]

Boiling Point 182°C (lit.) [1][4][6]

Refractive Index n20/D 1.474 (lit.) [1][4][6]

Flash Point 160°C (closed cup) [4]

Storage Temperature
Room temperature, away from

light and moisture
[2]

Applications in Metabolic Research
Glycerol-13C2 is a cornerstone in the field of metabolic research, primarily utilized as a tracer

to quantify the dynamics of glycerol and related metabolic pathways in vivo.[7] Its non-

radioactive nature makes it safe for use in human studies. Key applications include:

Measuring Lipolysis: By tracking the dilution of infused Glycerol-13C2 in the bloodstream,

researchers can calculate the rate of appearance of endogenous glycerol, which is a direct

indicator of whole-body lipolysis (the breakdown of triglycerides).

Quantifying Gluconeogenesis: Glycerol is a major substrate for gluconeogenesis, the

metabolic pathway that generates glucose from non-carbohydrate sources. By measuring

the incorporation of ¹³C from Glycerol-13C2 into glucose, scientists can determine the rate

of gluconeogenesis from glycerol.
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Investigating Fatty Acid Metabolism: In conjunction with labeled fatty acid tracers, Glycerol-
13C2 can be used to study the re-esterification of fatty acids back into triglycerides, providing

a more complete picture of fatty acid flux.

Biomolecular NMR: Its specific labeling pattern is advantageous in nuclear magnetic

resonance (NMR) studies of proteins and other biomolecules, helping to resolve complex

spectra and determine molecular structures.[2]

Experimental Protocols
The following sections provide detailed methodologies for key experiments utilizing Glycerol-
13C2. These protocols are synthesized from established practices in metabolic research.

In Vivo Measurement of Glycerol Turnover and Lipolysis
This protocol outlines the use of Glycerol-13C2 to determine the rate of appearance (Ra) of

glycerol in plasma, a measure of lipolysis.

3.1.1. Materials

Glycerol-13C2 (sterile, pyrogen-free solution)

Saline solution (0.9% NaCl, sterile)

Infusion pump

Catheters for infusion and blood sampling

Blood collection tubes (e.g., EDTA-coated)

Centrifuge

Materials for plasma extraction and derivatization (see section 3.2)

Gas Chromatograph-Mass Spectrometer (GC-MS)

3.1.2. Protocol
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Subject Preparation: The study is typically performed in human subjects after an overnight

fast to reach a metabolic steady state.

Tracer Preparation: Prepare a sterile infusion solution of Glycerol-13C2 in saline at a known

concentration.

Catheter Placement: Insert a catheter into a vein (e.g., antecubital vein) for tracer infusion

and another catheter into a contralateral vein for blood sampling.

Priming Dose (Optional but Recommended): To reach isotopic steady-state more quickly, a

priming dose of Glycerol-13C2 can be administered as a bolus injection. A common priming

dose is equivalent to 15 times the infusion rate.

Constant Infusion: Immediately following the priming dose, begin a continuous intravenous

infusion of Glycerol-13C2 at a constant rate. A typical infusion rate is between 0.05 and 0.10

μmol per kg of body weight per minute.

Blood Sampling: Collect blood samples at baseline (before tracer infusion) and at regular

intervals during the infusion (e.g., every 10-15 minutes) for the last 30 minutes of a 90-120

minute infusion period to ensure isotopic steady state has been achieved.

Sample Processing: Immediately place blood samples on ice, then centrifuge at 4°C to

separate plasma. Store plasma at -80°C until analysis.

GC-MS Analysis: Determine the isotopic enrichment of Glycerol-13C2 in plasma using GC-

MS (see protocol 3.2).

Calculation of Glycerol Rate of Appearance (Ra): Calculate the rate of appearance of

glycerol using the following steady-state equation:

Ra (μmol/kg/min) = [ (Ei / Ep) - 1 ] * I

Where:

Ei is the isotopic enrichment of the infusate (in atom percent excess).
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Ep is the isotopic enrichment of glycerol in plasma at steady state (in atom percent

excess).

I is the infusion rate of the tracer (in μmol/kg/min).

Sample Preparation and GC-MS Analysis of Glycerol-
13C2 in Plasma
This protocol describes the extraction, derivatization, and analysis of glycerol from plasma to

determine its isotopic enrichment.

3.2.1. Materials

Plasma samples

Internal standard (e.g., a different isotopologue of glycerol)

Organic solvent for protein precipitation (e.g., acetonitrile)

Derivatization agent (e.g., acetic anhydride or N-methyl-N-(trimethylsilyl)trifluoroacetamide -

MSTFA)

Pyridine

GC-MS system with a suitable column (e.g., Innowax MS)

3.2.2. Protocol

Protein Precipitation: To a known volume of plasma (e.g., 100-200 µL), add a known amount

of internal standard. Precipitate proteins by adding a cold organic solvent like acetonitrile.

Vortex and then centrifuge to pellet the proteins.

Extraction: Transfer the supernatant containing the glycerol to a clean tube.

Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum

concentrator.
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Derivatization: Reconstitute the dried extract in a derivatization reagent. For example, to

form glycerol triacetate, add acetic anhydride and pyridine and incubate at an elevated

temperature (e.g., 60°C). This step improves the volatility and chromatographic properties of

glycerol for GC-MS analysis.

GC-MS Analysis: Inject the derivatized sample into the GC-MS. The gas chromatograph

separates the derivatized glycerol from other components in the sample. The mass

spectrometer then detects the derivatized glycerol and its ¹³C-labeled counterpart.

Data Analysis: By monitoring the ion currents corresponding to the molecular ions of the

unlabeled and ¹³C-labeled glycerol derivatives, the isotopic enrichment (the ratio of labeled to

unlabeled glycerol) in the plasma sample can be accurately determined.

Mandatory Visualizations
The following diagrams illustrate key concepts related to the use of Glycerol-13C2 in metabolic

research.

Experimental Workflow for a Metabolic Tracer Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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